Cas no 1856442-80-2 (2-Oxiranecarbonitrile, 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-)

2-Oxiranecarbonitrile, 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl- structure
1856442-80-2 structure
Product Name:2-Oxiranecarbonitrile, 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-
CAS No:1856442-80-2
MF:C12H11NO3
MW:217.220643281937
CID:5275174
Update Time:2025-07-19

2-Oxiranecarbonitrile, 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Oxiranecarbonitrile, 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-
    • Inchi: 1S/C12H11NO3/c1-12(11(7-13)16-12)8-2-3-9-10(6-8)15-5-4-14-9/h2-3,6,11H,4-5H2,1H3
    • InChI Key: MHDHSZPYGUTIAC-UHFFFAOYSA-N
    • SMILES: O1C(C2=CC=C3OCCOC3=C2)(C)C1C#N

2-Oxiranecarbonitrile, 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-699462-0.05g
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyloxirane-2-carbonitrile
1856442-80-2 95.0%
0.05g
$348.0 2025-03-12
Enamine
EN300-699462-0.1g
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyloxirane-2-carbonitrile
1856442-80-2 95.0%
0.1g
$364.0 2025-03-12
Enamine
EN300-699462-0.25g
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyloxirane-2-carbonitrile
1856442-80-2 95.0%
0.25g
$381.0 2025-03-12
Enamine
EN300-699462-0.5g
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyloxirane-2-carbonitrile
1856442-80-2 95.0%
0.5g
$397.0 2025-03-12
Enamine
EN300-699462-1.0g
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyloxirane-2-carbonitrile
1856442-80-2 95.0%
1.0g
$414.0 2025-03-12
Enamine
EN300-699462-2.5g
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyloxirane-2-carbonitrile
1856442-80-2 95.0%
2.5g
$810.0 2025-03-12
Enamine
EN300-699462-5.0g
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyloxirane-2-carbonitrile
1856442-80-2 95.0%
5.0g
$1199.0 2025-03-12
Enamine
EN300-699462-10.0g
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyloxirane-2-carbonitrile
1856442-80-2 95.0%
10.0g
$1778.0 2025-03-12

Additional information on 2-Oxiranecarbonitrile, 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-

Exploring the Properties and Applications of 2-Oxiranecarbonitrile, 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl- (CAS No. 1856442-80-2)

2-Oxiranecarbonitrile, 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl- (CAS No. 1856442-80-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique epoxide and nitrile functional groups, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, agrochemicals, and advanced polymer formulations.

The molecular structure of 2-Oxiranecarbonitrile, 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl- combines a benzodioxin moiety with a reactive oxirane ring, which is known for its ability to undergo ring-opening reactions. This property is crucial for creating derivatives with tailored functionalities. Recent studies highlight its role in developing bioactive molecules, particularly in targeting enzymes or receptors involved in metabolic pathways. The compound's CAS No. 1856442-80-2 is frequently searched in academic databases, reflecting its growing relevance in interdisciplinary research.

In the context of green chemistry, 2-Oxiranecarbonitrile, 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl- has been explored as a building block for sustainable materials. Its nitrile group can be transformed into carboxylic acids or amines, enabling the synthesis of biodegradable polymers. This aligns with the global demand for eco-friendly alternatives in packaging and biomedical applications. Searches for "epoxide derivatives in green materials" often lead to discussions about this compound's potential.

Another area of interest is the compound's role in medicinal chemistry. The benzodioxin scaffold is prevalent in drugs with anti-inflammatory and neuroprotective effects. Researchers are investigating whether modifications of CAS No. 1856442-80-2 could yield novel therapeutics for chronic diseases. Online forums and scientific communities frequently query "benzodioxin-based drug design", underscoring its therapeutic promise.

From an industrial perspective, 2-Oxiranecarbonitrile, 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl- is valued for its stability and solubility in organic solvents, facilitating large-scale synthesis. Its oxirane ring also makes it a candidate for cross-linking agents in adhesives and coatings. Manufacturers searching for "high-performance epoxy intermediates" often encounter this compound in technical literature.

Safety and handling of CAS No. 1856442-80-2 are critical considerations. While not classified as hazardous under standard guidelines, proper lab practices are essential due to its reactive functional groups. This aspect is frequently addressed in queries like "safe handling of nitrile-containing epoxides", emphasizing the need for clear protocols.

In summary, 2-Oxiranecarbonitrile, 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl- represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and industrial chemistry. Its CAS No. 1856442-80-2 serves as a gateway to cutting-edge research, resonating with trends in sustainable synthesis and precision medicine. As innovation continues, this compound is poised to play a pivotal role in addressing modern scientific challenges.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.